Cas no 175136-26-2 (3,6-Bis(trifluoromethyl)-2-chloropyridine)

• Product Name: 3,6-Bis(trifluoromethyl)-2-chloropyridine
• CAS No: 175136-26-2
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• MDL: MFCD00128907
• CID: 111819
• PubChem ID: 20623520
• Update Time: 2025-06-07

3,6-Bis(trifluoromethyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-bis(trifluoromethyl)pyridine
• 3,6-Bis(trifluoromethyl)-2-chloropyridine
• Pyridine,2-chloro-3,6-bis(trifluoromethyl)-
• AG-E-24860
• AK-63699
• ANW-55496
• CTK4D5260
• KB-229424
• FT-0678632
• DTXSID60609139
• MFCD00128907
• 3,6-bis-(Trifluoromethyl)-2-chloropyridine
• AKOS005255402
• A881635
• 175136-26-2
• LXMMRMHPZYGFIA-UHFFFAOYSA-N
• CS-0318429
• Pyridine, 2-chloro-3,6-bis(trifluoromethyl)-
• MS-20074
• STL554580
• DB-008183
• BBL100786

• MDL： MFCD00128907
• Inchi： 1S/C7H2ClF6N/c8-5-3(6(9,10)11)1-2-4(15-5)7(12,13)14/h1-2H
• InChI Key： LXMMRMHPZYGFIA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 248.97800
• Monoisotopic Mass: 248.9779957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 96°C 65mm
• PSA: 12.89000
• LogP: 3.77260

3,6-Bis(trifluoromethyl)-2-chloropyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3,6-Bis(trifluoromethyl)-2-chloropyridine

Introduction to 3,6-Bis(trifluoromethyl)-2-chloropyridine (CAS No. 175136-26-2)

3,6-Bis(trifluoromethyl)-2-chloropyridine (CAS No. 175136-26-2) is a highly specialized chemical compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a chlorine atom attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of various advanced materials and pharmaceutical agents.

The molecular formula of 3,6-Bis(trifluoromethyl)-2-chloropyridine is C₉H₄ClF₆N, and its molecular weight is approximately 280.58 g/mol. The compound is known for its high thermal stability and low reactivity under standard conditions, making it suitable for use in a wide range of chemical processes. Its solubility in organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF) further enhances its utility in synthetic chemistry.

In the pharmaceutical industry, 3,6-Bis(trifluoromethyl)-2-chloropyridine has gained attention as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent research has focused on its use in the development of inhibitors for specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors for the enzyme dipeptidyl peptidase-4 (DPP-4), which is a key target in the treatment of type 2 diabetes mellitus.

In addition to its pharmaceutical applications, 3,6-Bis(trifluoromethyl)-2-chloropyridine has shown promise in the field of agrochemicals. It serves as a building block for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A recent study in the Pest Management Science journal demonstrated that derivatives of this compound exhibit strong activity against a variety of plant pathogens and pests, making them valuable candidates for next-generation agricultural products.

The material science sector has also benefited from the unique properties of 3,6-Bis(trifluoromethyl)-2-chloropyridine. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in the Inorganic Chemistry journal reported the synthesis of MOFs using this compound as a ligand, resulting in materials with high surface areas and excellent stability under various conditions.

The synthesis of 3,6-Bis(trifluoromethyl)-2-chloropyridine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have improved the efficiency and selectivity of these processes, reducing production costs and environmental impact. A recent review article in the Catalysis Today journal discussed several novel catalytic systems that have been developed for the efficient synthesis of this compound.

Safety considerations are an important aspect when handling 3,6-Bis(trifluoromethyl)-2-chloropyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 3,6-Bis(trifluoromethyl)-2-chloropyridine (CAS No. 175136-26-2) is a versatile chemical compound with a wide range of applications across multiple industries. Its unique molecular structure and favorable chemical properties make it an essential intermediate in the development of advanced materials and pharmaceutical agents. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.